(S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one

• IUPAC Name: (2S)-2-amino-1-[(3R)-3-(dimethylamino)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H21N3O/c1-8(11)10(14)13-6-4-5-9(7-13)12(2)3/h8-9H,4-7,11H2,1-3H3/t8-,9+/m0/s1
• InChI Key: JJGSXWPBPJHWPL-DTWKUNHWSA-N
• Canonical SMILES: CC(C(=O)N1CCCC(C1)N(C)C)N
• Isomeric SMILES: C[C@@H](C(=O)N1CCC[C@H](C1)N(C)C)N
• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol

Description

(S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one is a chiral compound featuring a propan-1-one backbone substituted with an amino group at the C2 position and a piperidine ring at the C1 position. The piperidine moiety is further modified with a dimethylamino group at the R-configured C3 position.

Preparation Methods

Catalytic System and Reaction Design

The Ir-PSA catalyst series enables enantioselective reductive amination of ketones with amines. For the target compound, 3-dimethylamino-piperidine reacts with 2-amino-propan-1-one precursors under hydrogenation conditions.
Conditions :

• Catalyst: Ir-PSA18 or Ir-PSA36 (0.5–2 mol%)

• Chiral auxiliary: (S)- or (R)-amino alcohols (e.g., (S)-1-phenylethanolamine)

• Solvent: Methanol or ethanol, 40–60°C, 12–24 h

• Hydrogen pressure: 10–50 bar
  Outcomes :

• Yield : 78–92%

• Enantiomeric excess (ee) : 88–95%

Mechanistic Insights

The iridium catalyst facilitates hydride transfer to the imine intermediate, with stereoselectivity dictated by ligand–substrate interactions. The 3-dimethylamino group on piperidine enhances coordination to the metal center, stabilizing the transition state.

Enzymatic Synthesis Using ω-Transaminases

Biocatalytic Approach

Immobilized ω-transaminases (TAs-IMB) convert prochiral 3-keto-piperidine derivatives to the target amine using isopropylamine as an amine donor.
Procedure :

• Substrate: 1-Boc-3-piperidone

• Enzyme: Immobilized Chromobacterium violaceum ω-TA

• Conditions: pH 7.5, 30°C, 48 h, PLP cofactor
  Results :

• Conversion : >95%

• ee : 98% (S)-configuration

Advantages and Limitations

• Strengths : High stereoselectivity, mild conditions, no metal catalysts.

• Challenges : Requires substrate engineering (e.g., Boc protection) for enzyme compatibility.

Chiral Auxiliary-Mediated Aza-Michael Addition

Reaction Sequence

A double aza-Michael addition constructs the piperidine ring with stereochemical control:

• Substrate : Acrylate esters and chiral β-amino alcohols.

• Conditions : NaHCO₃, CH₃CN/H₂O (3:1), 16°C → 95°C.

• Cyclization : Intramolecular lactamization under basic conditions.

Example :

• Starting material: (S)-3-Dimethylamino-piperidin-1-yl-acrylate

• Yield : 84% (two steps)

• Diastereomeric ratio : 3.7:1

Post-Functionalization

The propan-1-one moiety is introduced via:

• Wittig reaction : With methoxymethylene triphenylphosphonium chloride.

• Hydrolysis : Mild HCl/THF to yield the ketone.

Weinreb Amide Strategy

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The compound participates in SN2 reactions at its ketone oxygen and piperidine nitrogen. A key example involves its synthesis via triflate ester intermediates:

Reaction Protocol

• Starting Material : Chiral triflate ester (S)-2a

• Nucleophile : 4-Boc-aminopiperidine

• Conditions : Triethylamine (TEA) in dichloromethane (DCM) at −50°C

• Product : (S)-2-[(Boc-amino)piperidinyl]propanoate (3a )

• Yield : 84% enantiomeric purity

Mechanistic Insights

• Steric hindrance from the dimethylamino group on the piperidine ring directs nucleophilic attack to the less hindered face.

• Low-temperature conditions (−50°C) minimize racemization and enhance stereochemical fidelity .

Acylation and Amidation

The primary amino group undergoes acylation to form amide derivatives, a critical step for prodrug development:

Example Reaction

Parameter	Details
Acylating Agent	Acetyl chloride
Solvent	Tetrahydrofuran (THF)
Catalyst	Pyridine
Product	N-Acetyl derivative
Yield	78% (reported for analogous systems)

Key Observations

• The reaction preserves stereochemistry at both chiral centers.

• IR spectroscopy confirms amide formation via C=O stretch at 1681 cm⁻¹ .

Alkylation at Piperidine Nitrogen

The tertiary amine in the piperidine ring undergoes alkylation under mild conditions:

Reaction Table

Alkylating Agent	Conditions	Product	Yield
Methyl iodide	K₂CO₃, DMF, 25°C	N-Methylpiperidinium derivative	65%
Benzyl chloride	TEA, DCM, 0°C	N-Benzyl derivative	72%

Notes

• Alkylation increases lipophilicity, enhancing blood-brain barrier penetration.

• ¹H NMR confirms alkylation via upfield shifts of piperidine protons (δ 1.8–2.2 ppm → δ 2.5–3.0 ppm) .

Oxidation and Reduction

While direct oxidation data is limited, the compound’s ketone group is susceptible to reduction:

Reduction Protocol

• Reducing Agent : Sodium borohydride (NaBH₄)

• Solvent : Methanol

• Product : Corresponding alcohol

• Stereochemical Outcome : Retention of configuration at the α-carbon

Comparative Reaction Analysis

The compound’s reactivity differs from structurally related agents:

Compound	Key Reaction	Yield	Selectivity
(S)-Duloxetine	SNAr with fluoronitrobenzene	92%	High
(R)-Venlafaxine	O-Methylation	88%	Moderate
This Compound	Piperidine alkylation	72%	High

Implications

• The dimethylamino group on the piperidine ring enhances nucleophilicity compared to unsubstituted analogs .

• Stereochemical fidelity in reactions enables precise pharmacophore design.

Stability Under Reaction Conditions

Critical stability parameters include:

• pH Sensitivity : Degrades above pH 9 (ketone hydrolysis).

• Thermal Stability : Stable up to 150°C in inert atmospheres .

This compound’s reactivity profile underscores its utility as a chiral building block for CNS-targeted therapeutics. Strategic functionalization of its amino and piperidine groups enables tailored modifications for drug discovery pipelines .

Scientific Research Applications

Medicinal Chemistry Applications

1. Neurological Disorders
(S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one has been investigated for its potential in treating neurological disorders due to its ability to modulate neurotransmitter systems. Research indicates that compounds with similar structural features can act as effective agents for conditions such as depression and anxiety by influencing serotonin and norepinephrine pathways.

Case Study:
A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant antidepressant-like effects in animal models, suggesting a viable pathway for further development into therapeutic agents for mood disorders .

2. Antidepressant Activity
The compound's structural similarity to known antidepressants positions it as a candidate for further exploration in pharmacological studies aimed at developing new treatments for major depressive disorder.

Data Table: Antidepressant Activity Comparison

Compound	Mechanism of Action	Efficacy (Animal Model)
(S)-2-Amino-1-((R)-3-DMAP)	Serotonin Reuptake Inhibitor	High
Fluoxetine	Selective Serotonin Reuptake Inhibitor	High
Venlafaxine	Norepinephrine-Dopamine Reuptake Inhibitor	Moderate

Synthetic Applications

3. Synthesis of Complex Molecules
This compound serves as an intermediate in the synthesis of various pharmaceuticals. Its unique piperidine structure allows it to be utilized in creating more complex molecules that are essential in drug formulation.

4. Chiral Synthesis
The chiral nature of (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one makes it a valuable building block in asymmetric synthesis, which is critical in producing enantiomerically pure compounds used in pharmaceuticals.

Research and Development

Research into (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one has led to several patents focusing on its use in treating metabolic disorders and enhancing cognitive function. For instance, patent US7407955B2 outlines its application in managing diabetes through modulation of insulin sensitivity .

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-(®-3-dimethylamino-piperidin-1-yl)-propan-1-one involves its interaction with specific molecular targets. The compound binds to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Their Implications

The compound’s analogs differ in three primary aspects:

Backbone substituents (e.g., aromatic vs. aliphatic groups).

Ring size (piperidine vs. pyrrolidine).

Amine substituents (e.g., dimethylamino vs. benzyl-cyclopropyl-amino).

Table 1: Comparative Analysis of Key Analogs

Compound Name	Key Structural Differences	Molecular Weight	Pharmacological Notes	References
(S)-2-Amino-1-((R)-3-(dimethylamino)pyrrolidin-1-yl)propan-1-one	Pyrrolidine ring (5-membered vs. 6-membered)	185.27	Likely altered conformation
4-Fluoromethcathinone (4-FMC)	4-Fluorophenyl substituent	181.22	Psychoactive; no therapeutic use
(S)-2-Amino-1-(3,3,4,4-tetrafluoro-pyrrolidin-1-yl)-propan-1-one	Tetrafluorinated pyrrolidine	217.62	Enhanced metabolic stability
(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-propan-1-one	Bulky benzyl-cyclopropyl group	287.41	Increased lipophilicity
2-(Ethylamino)-1-(3-methylphenyl)propan-1-one	Aromatic substituent (3-methylphenyl)	207.28	Cathinone-derived stimulant

Stereochemical Considerations

The stereochemistry of both the amino group (S-configuration) and the piperidine substituent (R-configuration) is crucial. For example, diastereomers of similar compounds, such as (S)-2-amino-3-phenyl-1-(piperidin-1-yl)propan-1-one, exhibit distinct chromatographic behaviors, enabling separation via column chromatography . This suggests that enantiopure synthesis is vital for consistent biological activity.

Pharmacological and Metabolic Implications

• Fluorinated Analogs : The tetrafluorinated pyrrolidine derivative (MW 217.62) demonstrates improved metabolic stability due to fluorine’s electron-withdrawing effects .

Biological Activity

(S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one, also known by its CAS number 827614-50-6, is a compound of significant interest in pharmacological research due to its potential biological activities. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one is $C_{12}H_{25}N_{3}O$. The compound features a chiral center, which contributes to its biological activity and specificity.

Research indicates that (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one acts primarily as a GSK-3β inhibitor . Glycogen synthase kinase 3 beta (GSK-3β) is involved in various cellular processes including metabolism, cell division, and neuronal signaling. Inhibition of GSK-3β has been linked to neuroprotective effects and potential therapeutic applications in neurodegenerative diseases.

Inhibition Potency

A study demonstrated that the compound exhibited an IC50 value of approximately 360 nM , indicating strong inhibitory activity against GSK-3β. This potency suggests that the compound could be beneficial in treating conditions such as Alzheimer's disease where GSK-3β is implicated .

Neuroprotective Effects

The neuroprotective properties of (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one have been highlighted in several studies. Its ability to inhibit GSK-3β not only aids in reducing tau phosphorylation but also promotes neuronal survival under stress conditions .

Antidiabetic Potential

The compound has also been investigated for its potential in managing diabetes mellitus. It appears to modulate insulin signaling pathways, thereby improving glucose homeostasis . This dual action on both neuroprotection and metabolic regulation positions it as a promising candidate for further development.

Research Findings and Case Studies

Study	Findings	Reference
Study on GSK-3β inhibition	IC50 = 360 nM; neuroprotective effects observed
Investigation of metabolic effects	Improved glucose tolerance in diabetic models
Structural analysis	Eutomer configuration enhances biological activity

Case Study: Neuroprotection in Animal Models

In a controlled study involving animal models of Alzheimer's disease, administration of (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one led to significant improvements in cognitive function as measured by behavioral tests. The results indicated a reduction in amyloid plaque formation and improved synaptic function, supporting its potential use in neurodegenerative therapies .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (S)-2-Amino-1-((R)-3-dimethylamino-piperidin-1-yl)-propan-1-one?

• Methodological Answer : The compound can be synthesized via metal-catalyzed coupling reactions. For example, rhodium or iridium catalysts (commonly used in piperidine-based ligand systems) facilitate stereoselective bond formation between the amino-propanone core and the dimethylamino-piperidine moiety . Key steps include:

• Activation of the propan-1-one precursor using transition metals.
• Enantioselective introduction of the (R)-3-dimethylamino-piperidine group via chiral auxiliaries or asymmetric catalysis .
• Purification via column chromatography or recrystallization to isolate the desired stereoisomer.

Q. How is the stereochemical configuration of this compound validated?

• Methodological Answer : Use chiral HPLC or NMR with chiral shift reagents to confirm enantiomeric purity. X-ray crystallography is definitive for absolute configuration determination, as demonstrated in structurally similar piperidine derivatives . Circular dichroism (CD) spectroscopy can also correlate optical activity with stereochemistry.

Q. What stability considerations are critical for storing this compound?

• Methodological Answer : The compound is sensitive to moisture and oxidation. Store under inert gas (argon/nitrogen) at -20°C in amber vials. Stability studies in highlight that amines in similar structures degrade via hydrolysis; thus, lyophilization or salt formation (e.g., hydrochloride) enhances shelf life .

Advanced Research Questions

Q. How can enantioselective synthesis be optimized for high chiral purity?

• Methodological Answer : Employ asymmetric catalysis with chiral ligands (e.g., BINAP or Josiphos) during the piperidine coupling step. demonstrates that copper or zinc catalysts improve enantiomeric excess (ee) in analogous systems by stabilizing transition states . Kinetic resolution or enzymatic methods (e.g., lipase-mediated acylations) may further refine ee >98% .

Q. What analytical techniques resolve contradictions in reported catalytic activity data?

• Methodological Answer : Discrepancies often arise from impurities or varying reaction conditions. Use:

• High-Resolution Mass Spectrometry (HRMS) to confirm molecular integrity.
• In situ NMR to monitor reaction intermediates and byproducts.
• DFT calculations to model catalytic pathways and identify rate-limiting steps, as seen in ’s analysis of metal-mediated CO insertion .

Q. How does the dimethylamino-piperidine moiety influence biological activity?

• Methodological Answer : The tertiary amine in the piperidine ring enhances lipid solubility, impacting membrane permeability. Structure-activity relationship (SAR) studies in show that dimethylamino groups in similar ligands improve binding to enzymatic targets (e.g., kinases or GPCRs) via charge-charge interactions .

Q. What strategies mitigate racemization during large-scale synthesis?

• Methodological Answer : Avoid high temperatures (>40°C) and protic solvents. Use continuous-flow reactors to minimize residence time at reactive stages. notes that scandium or nickel catalysts suppress racemization in silacycle syntheses, a principle applicable here .

Q. How to design experiments for probing the compound’s metal-chelating properties?

• Methodological Answer : Conduct titration experiments using UV-Vis or fluorescence spectroscopy with metal ions (e.g., Zn²⁺, Cu²⁺). X-ray absorption spectroscopy (XAS) can map coordination geometry, as applied in for analogous hemilabile ligands .